Cas no 129094-34-4 (6-O-Benzyl-2,3:4,5-di-O-cyclohexylidene-L-myo-inositol)

6-O-Benzyl-2,3:4,5-di-O-cyclohexylidene-L-myo-inositol is a protected derivative of myo-inositol, featuring selective benzylation at the 6-position and cyclohexylidene acetal protection at the 2,3- and 4,5-hydroxyl groups. This compound is particularly valuable in synthetic organic chemistry for its role as a versatile intermediate in the preparation of complex inositol derivatives and glycosylated analogs. The benzyl and cyclohexylidene protecting groups enhance stability and regioselectivity during further functionalization, making it useful for stereocontrolled synthesis. Its well-defined protection pattern allows for selective deprotection and modification, facilitating the construction of biologically relevant inositol phosphates, phosphoinositides, and other derivatives for research in signaling pathways and drug development.
6-O-Benzyl-2,3:4,5-di-O-cyclohexylidene-L-myo-inositol structure
129094-34-4 structure
Product Name:6-O-Benzyl-2,3:4,5-di-O-cyclohexylidene-L-myo-inositol
CAS No:129094-34-4
MF:C25H34O6
MW:430.533868312836
CID:1227836
Update Time:2025-06-06

6-O-Benzyl-2,3:4,5-di-O-cyclohexylidene-L-myo-inositol Chemical and Physical Properties

Names and Identifiers

    • AK-55695
    • (3aS,4R,4aS,7aR,8R,8aS)-8-Hydroxy-2,2,6,6-tetramethylhexahydrobenzo[1,2-d:4,5-d']bis([1,3]dioxole)-4-yl benzoate
    • 1-O-BENZOYL-2,3:5,6-DI-O-ISOPROPYLIDENE-MYO-INOSITOL
    • 1,2:4,5-Bis-O-(1-methylethylidene)-DL-chiro-inositol 6-benzoate
    • chiro-Inositol, 1,2:4,5-bis-O-(1-methylethylidene)-, 6-benzoate
    • (3Ar,4ar,7ar,8as)-8-hydroxy-2,2,6,6-tetramethylhexahydrobenzo[1,2-d:4,5-d']bis([1,3]dioxole)-4-yl benzoate
    • 6-O-Benzyl-2,3:4,5-di-O-cyclohexylidene-L-myo-inositol
    • Inchi: 1S/C25H34O6/c26-18-19(27-16-17-10-4-1-5-11-17)21-23(31-25(29-21)14-8-3-9-15-25)22-20(18)28-24(30-22)12-6-2-7-13-24/h1,4-5,10-11,18-23,26H,2-3,6-9,12-16H2/t18-,19-,20-,21+,22-,23-/m1/s1
    • InChI Key: IADVUVVIWYXFFK-FHJOOOADSA-N
    • SMILES: [C@@H]12OC3(CCCCC3)O[C@@H]1[C@H](O)[C@@H](OCC1=CC=CC=C1)[C@@H]1OC3(CCCCC3)O[C@@H]21

Computed Properties

  • Exact Mass: 430.23600

Experimental Properties

  • Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 177-178 ºC
  • Solubility: Very slightly soluble (0.16 g/l) (25 º C),
  • PSA: 66.38000
  • LogP: 3.83510

6-O-Benzyl-2,3:4,5-di-O-cyclohexylidene-L-myo-inositol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
O210275-10mg
6-O-Benzyl-2,3:4,5-di-O-cyclohexylidene-L-myo-inositol
129094-34-4
10mg
$ 395.00 2022-06-03
TRC
O210275-25mg
6-O-Benzyl-2,3:4,5-di-O-cyclohexylidene-L-myo-inositol
129094-34-4
25mg
$ 815.00 2022-06-03
TRC
O210275-50mg
6-O-Benzyl-2,3:4,5-di-O-cyclohexylidene-L-myo-inositol
129094-34-4
50mg
$ 1300.00 2022-06-03
SHENG KE LU SI SHENG WU JI SHU
sc-284788-10 mg
6-O-Benzyl-2,3:4,5-di-O-cyclohexylidene-L-myo-inositol,
129094-34-4
10mg
¥3,761.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-284788A-25 mg
6-O-Benzyl-2,3:4,5-di-O-cyclohexylidene-L-myo-inositol,
129094-34-4
25mg
¥6,017.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-284788-10mg
6-O-Benzyl-2,3:4,5-di-O-cyclohexylidene-L-myo-inositol,
129094-34-4
10mg
¥3761.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-284788A-25mg
6-O-Benzyl-2,3:4,5-di-O-cyclohexylidene-L-myo-inositol,
129094-34-4
25mg
¥6017.00 2023-09-05
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